N-(2,3-dihydro-1H-inden-5-yl)-3,4-dimethoxybenzamide

• Molecular Formula: C18H19NO3
• Molecular Weight: 297.3 g/mol
• IUPAC Name: N-(2,3-dihydro-1H-inden-5-yl)-3,4-dimethoxybenzamide
• InChI: InChI=1S/C18H19NO3/c1-21-16-9-7-14(11-17(16)22-2)18(20)19-15-8-6-12-4-3-5-13(12)10-15/h6-11H,3-5H2,1-2H3,(H,19,20)
• InChI Key: ACIVMQJIPCWESN-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)C(=O)NC2=CC3=C(CCC3)C=C2)OC

Description

N-(2,3-dihydro-1H-inden-5-yl)-3,4-dimethoxybenzamide, commonly known as CEP-1347, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications. CEP-1347 was initially developed as a neuroprotective agent, but its mechanism of action and biochemical effects have also been investigated in other contexts.

Mechanism of Action

CEP-1347 exerts its neuroprotective effects through the inhibition of the c-Jun N-terminal kinase (JNK) pathway. JNK is a stress-activated protein kinase that is activated in response to a variety of cellular stresses, including oxidative stress and inflammation. Activation of JNK has been implicated in the pathogenesis of neurodegenerative diseases and ischemic stroke. CEP-1347 inhibits JNK by binding to the ATP-binding pocket of the kinase domain, thereby preventing its activation.
Biochemical and Physiological Effects:
In addition to its neuroprotective effects, CEP-1347 has been shown to have other biochemical and physiological effects. For example, CEP-1347 has been shown to inhibit the growth of cancer cells in vitro and in vivo, possibly through its effects on the JNK pathway. CEP-1347 has also been shown to have anti-inflammatory effects in animal models of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of CEP-1347 is its specificity for the JNK pathway, which allows for targeted inhibition of this pathway without affecting other signaling pathways. However, one limitation of CEP-1347 is its relatively low potency, which may limit its efficacy in some applications.

Future Directions

There are several potential future directions for research on CEP-1347. One area of interest is the potential use of CEP-1347 in combination with other therapeutic agents, such as antioxidants or anti-inflammatory drugs, to enhance its neuroprotective effects. Another area of interest is the development of more potent JNK inhibitors that may be more effective than CEP-1347 in certain applications. Finally, further studies are needed to fully elucidate the biochemical and physiological effects of CEP-1347 in different contexts.

Synthesis Methods

The synthesis of CEP-1347 involves several steps, including the condensation of 2,3-dihydro-1H-inden-5-amine with 3,4-dimethoxybenzoyl chloride, followed by reduction and purification. The final product is a white crystalline solid that is soluble in organic solvents.

Scientific Research Applications

CEP-1347 has been studied extensively for its potential therapeutic applications in a variety of conditions, including Parkinson's disease, Alzheimer's disease, and ischemic stroke. In preclinical studies, CEP-1347 has been shown to protect neurons from oxidative stress and reduce inflammation, both of which are implicated in the pathogenesis of these conditions.